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Compound of Interest

Compound Name: Inosine Diphosphate

Cat. No.: B1660946 Get Quote

An In-depth Technical Guide to Inosine Diphosphate: Structure, Properties, and Experimental

Analysis

Introduction
Inosine diphosphate (IDP) is a purine ribonucleoside 5'-diphosphate that plays a crucial role

as a fundamental metabolite in cellular energy metabolism and purine salvage pathways.[1][2]

It is composed of a hypoxanthine base attached to a ribose sugar, which is in turn esterified

with a pyrophosphate group at the 5' position.[2][3] This guide provides a detailed overview of

the structure, chemical properties, and common experimental protocols for the analysis of IDP,

tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification
Inosine diphosphate is structurally comprised of three key components: the purine base

hypoxanthine, a ribofuranose sugar ring, and a diphosphate moiety attached to the 5' carbon of

the ribose.

Chemical Identifiers:

IUPAC Name: [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl

phosphono hydrogen phosphate[2]

Synonyms: IDP, Inosine 5'-diphosphate, Riboxin, Inosine 5'-pyrophosphate
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CAS Number: 86-04-4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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